N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide

• IUPAC Name: N-[(3R,4S)-1-acetyl-4-phenylpyrrolidin-3-yl]-4-morpholin-4-ylbutanamide
• InChI: InChI=1S/C20H29N3O3/c1-16(24)23-14-18(17-6-3-2-4-7-17)19(15-23)21-20(25)8-5-9-22-10-12-26-13-11-22/h2-4,6-7,18-19H,5,8-15H2,1H3,(H,21,25)/t18-,19+/m1/s1
• InChI Key: AJVFUEGHXCPQRB-MOPGFXCFSA-N
• Canonical SMILES: CC(=O)N1CC(C(C1)NC(=O)CCCN2CCOCC2)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)N1C[C@@H]([C@H](C1)NC(=O)CCCN2CCOCC2)C3=CC=CC=C3
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide, also known as NAM-4, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a type of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory. N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide enhances the activity of the NMDA receptor, leading to improved synaptic plasticity and memory consolidation.
Biochemical and Physiological Effects:
N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has been found to have several biochemical and physiological effects, including improved memory and learning, increased synaptic plasticity, and inhibition of cancer cell growth. N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has also been shown to have a neuroprotective effect, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide is its ability to enhance memory and learning in animal models, making it a valuable tool for studying the mechanisms underlying these processes. However, N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in lab experiments.

Future Directions

There are several future directions for research on N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide, including the development of new drugs based on its structure, the investigation of its potential applications in treating neurological disorders and cancer, and the optimization of its synthesis method to improve yield and purity. Additionally, further studies are needed to explore the long-term effects of N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide on cognitive function and to determine its safety profile.
In conclusion, N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide, or N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide, is a compound with potential applications in various fields of research. Its ability to enhance memory and learning in animal models and inhibit cancer cell growth makes it a valuable tool for studying the mechanisms underlying these processes. However, further research is needed to optimize its synthesis method and explore its potential applications in treating neurological disorders and cancer.

Synthesis Methods

The synthesis of N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide involves the reaction of 4-(4-morpholinyl)butan-1-amine with N-acetyl-4-phenylpyrrolidine-3-carboxylic acid chloride. The resulting product is then purified to obtain N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide. This method has been optimized to ensure high yield and purity of the final product.

Scientific Research Applications

N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has been found to have potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has been shown to have a positive effect on memory and learning in animal models. In cancer research, N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has been found to inhibit the growth of certain types of cancer cells. In drug discovery, N-[(3R*,4S*)-1-acetyl-4-phenyl-3-pyrrolidinyl]-4-(4-morpholinyl)butanamide has been used as a lead compound to develop new drugs with improved efficacy and fewer side effects.